Cas no 61735-77-1 (3-fluorobenzo(a,i)pyrene)

• Product Name: 3-fluorobenzo(a,i)pyrene
• CAS No: 61735-77-1
• MF: C₂₄H₁₃F
• MW: 320.358429670334
• CID: 955024
• PubChem ID: 43770
• Update Time: 2025-04-19

3-fluorobenzo(a,i)pyrene Chemical and Physical Properties

Names and Identifiers

• 3-fluorobenzo(a,i)pyrene
• BENZO(rst)PENTAPHENE, 3-FLUORO-
• 61735-77-1
• TTM8HG3CNF
• 3-Fluorobenzo(rst)pentaphene
• 5-fluorohexacyclo[10.10.2.02,7.09,23.014,19.020,24]tetracosa-1(23),2(7),3,5,8,10,12,14,16,18,20(24),21-dodecaene
• BRN 1995992
• Benzo[rst]pentaphene, 3-fluoro-
• 3-Fluorobenzo[rst]pentaphene
• 3-fluorodibenzo[ a,i]pyrene
• DTXSID70210735
• Fluorodibenzo[a,i]pyrene, 3-
• 3-Fluorodibenzo[a,i]pyrene

• Inchi： 1S/C24H13F/c25-18-7-8-20-17(13-18)12-16-6-5-15-11-14-3-1-2-4-19(14)21-9-10-22(20)24(16)23(15)21/h1-13H
• InChI Key： RFZRVBKLYCYBKA-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C1C=CC3=CC4C=CC=CC=4C4=CC=C2C1=C43

Computed Properties

• Exact Mass: 320.10019
• Monoisotopic Mass: 320.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0597 (rough estimate)
• Boiling Point: 295.93°C (rough estimate)
• Refractive Index: 1.7110 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes